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Compound of Interest

Compound Name: 6-Maleimidohexanoic acid

Cat. No.: B1664687 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential, immediate safety and

logistical information for handling 6-Maleimidohexanoic acid, including operational and

disposal plans.

Chemical Identifier:

Name: 6-Maleimidohexanoic acid

Synonyms: 6-Maleimidocaproic acid, N-(5-Carboxypentyl)maleimide[1]

CAS Number: 55750-53-3[1][2]

Hazard Identification and Classification
6-Maleimidohexanoic acid is classified as a hazardous chemical and requires careful

handling to avoid adverse health effects.[2]
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Hazard Class Category
GHS Hazard
Statement

Signal Word Pictogram

Skin Irritation 2

H315: Causes

skin irritation.[1]

[3]

Warning[1][2] GHS07[1]

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation.[4]

Warning[4] GHS07

Specific Target

Organ Toxicity

(Single

Exposure)

3 (Respiratory

system)

H335: May

cause respiratory

irritation.[1][3]

Warning[1] GHS07[1]

Carcinogenicity

(Suspected)
2

H351: Suspected

of causing

cancer.[5]

Warning[5] GHS08

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial when handling 6-Maleimidohexanoic acid to

prevent skin contact, eye exposure, and inhalation.
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PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Consider double-

gloving, especially for

prolonged handling.[6]

Prevents skin irritation and

potential sensitization upon

direct contact.[7][8]

Eye and Face Protection

Safety glasses with side

shields or safety goggles.[2][3]

A face shield is recommended

if there is a splash hazard.[6]

[8]

Protects eyes from dust

particles and splashes, which

can cause serious irritation.[8]

Skin and Body Protection

Lab coat. For larger quantities

or risk of significant exposure,

a Tyvek lab coat or coveralls

are recommended.[6][8]

Minimizes skin exposure and

contamination of personal

clothing.[7]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[2][3][9]

If dust formation is

unavoidable, a dust mask

(e.g., N95) may be necessary.

[1][4]

Prevents inhalation of dust,

which can cause respiratory

tract irritation.[2][3]

Operational Workflow for Safe Handling
Following a structured workflow is essential to minimize exposure and ensure a safe working

environment.
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Preparation

Handling

Post-Handling

Don appropriate PPE

Ensure fume hood is operational

Gather all necessary materials

Weigh 6-Maleimidohexanoic acid in fume hood

Proceed to handling

Dissolve or use as needed

Decontaminate work surfaces

Experiment complete

Dispose of waste properly

Doff PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 6-Maleimidohexanoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1664687?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2][3]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

call a physician.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.[3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[2]

Spill and Disposal Plan
Proper containment of spills and disposal of waste are essential to prevent environmental

contamination and further exposure.

Spill Response
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

formation.[2]

Collect: Place the material into a suitable, labeled container for disposal.[2][3]
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Clean: Clean the spill area thoroughly.

Disposal Protocol
All waste materials contaminated with 6-Maleimidohexanoic acid should be treated as

hazardous waste.

Waste Generation

Collection & Segregation

Final Disposal

Contaminated solids (gloves, paper towels)

Collect in a labeled, sealed hazardous waste bag

Unused solutions

Collect in a labeled, sealed hazardous waste container

Empty chemical container

Rinse empty container; dispose of as solid waste

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Caption: A clear plan for the disposal of waste contaminated with 6-Maleimidohexanoic acid.

Storage and Handling
Proper storage and handling are crucial for maintaining the stability of 6-Maleimidohexanoic
acid and ensuring laboratory safety.
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Condition Specification

Storage Temperature

Recommended storage temperatures vary, with

some sources suggesting room temperature

and others 2-8°C or -20°C.[1][4] Always refer to

the supplier's specific recommendation.

Handling Precautions

Avoid contact with skin, eyes, and clothing.[3]

Avoid ingestion and inhalation.[2] Minimize dust

generation and accumulation.[3]

Container
Keep container tightly closed in a dry and well-

ventilated place.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

